![molecular formula C22H18ClN5O3S B253710 2-N-(4-chlorophenyl)-3-N-(3,4-dimethylphenyl)-6-methyl-7-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazine-2,3-dicarboxamide](/img/structure/B253710.png)
2-N-(4-chlorophenyl)-3-N-(3,4-dimethylphenyl)-6-methyl-7-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazine-2,3-dicarboxamide
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Overview
Description
2-N-(4-chlorophenyl)-3-N-(3,4-dimethylphenyl)-6-methyl-7-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazine-2,3-dicarboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a member of the thiazolo-triazine family, which has been extensively studied for its biological activities.
Mechanism of Action
The mechanism of action of 2-N-(4-chlorophenyl)-3-N-(3,4-dimethylphenyl)-6-methyl-7-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazine-2,3-dicarboxamide is not fully understood. However, it is believed to act by inhibiting specific enzymes or proteins that are involved in the development or progression of diseases.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit bacterial growth, and reduce inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 2-N-(4-chlorophenyl)-3-N-(3,4-dimethylphenyl)-6-methyl-7-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazine-2,3-dicarboxamide in lab experiments include its potency and specificity against certain diseases, as well as its ease of synthesis. However, the limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 2-N-(4-chlorophenyl)-3-N-(3,4-dimethylphenyl)-6-methyl-7-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazine-2,3-dicarboxamide. These include:
1. Investigation of its potential as a therapeutic agent for specific diseases, such as cancer, bacterial infections, and inflammation.
2. Further studies to elucidate its mechanism of action and identify potential targets for drug development.
3. Evaluation of its toxicity and safety in animal models and clinical trials.
4. Development of new synthetic strategies to improve the yield and purity of the compound.
5. Exploration of its potential as a lead compound for the development of new drugs with improved efficacy and reduced side effects.
In conclusion, this compound is a promising compound with potential applications in medicinal chemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its therapeutic potential and develop new drugs based on this compound.
Synthesis Methods
The synthesis of 2-N-(4-chlorophenyl)-3-N-(3,4-dimethylphenyl)-6-methyl-7-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazine-2,3-dicarboxamide involves the reaction of 4-chloroaniline, 3,4-dimethylaniline, and 2-cyanoacetamide in the presence of a suitable catalyst. The reaction proceeds through a series of steps, including condensation, cyclization, and oxidation, to yield the desired product.
Scientific Research Applications
2-N-(4-chlorophenyl)-3-N-(3,4-dimethylphenyl)-6-methyl-7-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazine-2,3-dicarboxamide has been investigated for its potential applications in medicinal chemistry. It has been found to exhibit promising activities against a range of diseases, including cancer, bacterial infections, and inflammation.
properties
Molecular Formula |
C22H18ClN5O3S |
---|---|
Molecular Weight |
467.9 g/mol |
IUPAC Name |
2-N-(4-chlorophenyl)-3-N-(3,4-dimethylphenyl)-6-methyl-7-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazine-2,3-dicarboxamide |
InChI |
InChI=1S/C22H18ClN5O3S/c1-11-4-7-16(10-12(11)2)25-20(30)17-18(21(31)24-15-8-5-14(23)6-9-15)32-22-26-19(29)13(3)27-28(17)22/h4-10H,1-3H3,(H,24,31)(H,25,30) |
InChI Key |
MCZKMKKZBXNDIV-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=C(SC3=NC(=O)C(=NN23)C)C(=O)NC4=CC=C(C=C4)Cl)C |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=C(SC3=NC(=O)C(=NN23)C)C(=O)NC4=CC=C(C=C4)Cl)C |
Origin of Product |
United States |
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